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Compound of Interest

Compound Name: Sodium sulfide nonahydrate

CAS No.: 1313-84-4

Cat. No.: B103938 Get Quote

in aqueous and ethanolic systems.

Executive Summary
Sodium sulfide nonahydrate (

) is a critical sulfur donor used in organic synthesis, heavy metal precipitation, and pulp
processing. However, its application is frequently compromised by its extreme hygroscopicity,
oxidative instability, and complex phase behavior in organic solvents.

This guide provides a technical analysis of the solubility thermodynamics of

, distinguishing between its high solubility in water (driven by hydration enthalpy) and its
reactive sparing solubility in ethanol (driven by solvolysis). It includes validated protocols for
preparing high-purity solutions, essential for minimizing polysulfide contamination in sensitive
drug development workflows.

Physicochemical Fundamentals
Crystal Structure and Hygroscopicity
Sodium sulfide nonahydrate crystallizes in a tetragonal lattice structure.[1][2] It is

deliquescent, meaning it absorbs atmospheric moisture until it dissolves in its own sorbed

water. Conversely, in dry air, it effloresces, losing water to form lower hydrates.
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Implication: Gravimetric preparation of standard solutions is inherently inaccurate.

Concentration must be verified via titration (iodometric) rather than relying solely on mass.

Oxidative Instability
Upon exposure to air, the sulfide ion (

) oxidizes rapidly, initially forming yellow polysulfides (

), and eventually degrading to thiosulfates (

) and sulfites.

Visual Indicator: Pure

is colorless to white. A yellow or brownish tint indicates significant oxidation.

Aqueous Solubility Profile
Solubility Thermodynamics
exhibits high solubility in water, which increases significantly with temperature. The dissolution
process involves the breakdown of the ionic lattice followed by the hydration of

and

ions.

Table 1: Solubility of Sodium Sulfide in Water vs. Temperature

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C)

Solubility (g

/ 100g

)

Phase Behavior Notes

0 12.4
Slow dissolution; risk of

hydrate recrystallization.

10 15.4
Standard cold processing

range.

20 18.6

Standard Reference Temp.

Solution is strongly alkaline.[1]

[2]

30 24.8 Solubility curve steepens.

50 39.0
High solubility; rapid oxidation

risk if not degassed.

Data consolidated from standard physicochemical tables [1, 2].

Hydrolysis and Alkalinity
The high solubility is accompanied by extensive hydrolysis. The sulfide ion is a strong Brønsted

base.

Technical Insight: In dilute solutions, the species exists primarily as the hydrosulfide ion (

). The pH of a 0.1 M solution typically exceeds 12.0. Researchers must account for this
alkalinity; adding

to a buffered system will drastically shift the pH unless compensated.

Aqueous Dissolution Mechanism
The following diagram illustrates the dissolution and subsequent hydrolysis pathway,

highlighting the critical oxidation checkpoints.
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Figure 1: Mechanistic pathway of Sodium Sulfide dissolution in water, showing hydrolysis and

oxidation risks.

Behavior in Ethanol (The Solvent-Antisolvent
Dynamic)
Solubility and Reactivity
Unlike water, sodium sulfide is only sparingly soluble in ethanol (~3.1 g / 100g EtOH at 20°C)

[3]. However, the interaction is not purely physical; it involves a chemical equilibrium

(solvolysis):

Key Finding: The presence of the nonahydrate water molecules (9 moles of water per mole

of salt) complicates this. When

is added to ethanol, the water of crystallization is released, creating a mixed solvent system
(Ethanol + Water). This increases solubility slightly compared to anhydrous

but promotes the formation of sodium ethoxide.

Ethanol as a Purification Tool
Due to the steep solubility difference between water (high) and ethanol (low), ethanol serves as

an excellent antisolvent for purification.[3]

Mechanism: Adding ethanol to a saturated aqueous solution of

lowers the dielectric constant of the medium, increasing the attraction between

and

ions and forcing precipitation of the salt, while leaving many impurities (like sodium halides
or oxidized byproducts) in the supernatant.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b103938?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Ethanol_precipitation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol A: Preparation of High-Purity Oxygen-Free
Aqueous Solution
Objective: To prepare a stock solution for sensitive catalytic or biological assays without

polysulfide contamination.

Degassing: Boil deionized water (Milli-Q quality) for 15 minutes to remove dissolved

. Cool to room temperature under a stream of Nitrogen or Argon gas.

Washing (The Ethanol Rinse):

Place crude

crystals in a Büchner funnel.

Rapidly rinse with a small volume of cold, anhydrous ethanol.

Rationale: This removes the surface layer of oxidized yellow polysulfides and excess

water, leaving cleaner white crystals.

Dissolution: Transfer the washed crystals immediately into the degassed water under inert

atmosphere.

Validation: Store under

. If the solution turns yellow within 1 hour, the starting material was too degraded or oxygen
exclusion failed.

Protocol B: Purification via Ethanol Precipitation
Objective: To recrystallize technical grade sodium sulfide.
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Figure 2: Workflow for the purification of Sodium Sulfide using the Ethanol Antisolvent method.

Safety & Handling
Hydrogen Sulfide (

) Hazard: Never mix

with acids. This releases lethal

gas.[4] Always work in a functioning fume hood.
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Corrosivity: Solutions are caustic (pH > 12). Wear chemical-resistant gloves (Nitrile) and eye

protection.

Disposal: Quench sulfide residues with dilute sodium hypochlorite (bleach) or hydrogen

peroxide in an alkaline medium to convert sulfides to sulfates before disposal.

References
PubChem. (2023). Sodium Sulfide | Na2S - CID 14804. National Library of Medicine. [Link]

ResearchGate. (2010). Solubility of Sodium Sulfide in Alcohols and Phase Behavior. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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